Cas no 1803879-07-3 (2-Bromo-5-nitrophenylpropanal)

• Product Name: 2-Bromo-5-nitrophenylpropanal
• CAS No: 1803879-07-3
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4961929
• Update Time: 2025-06-13

2-Bromo-5-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitrophenylpropanal

• Inchi： 1S/C9H8BrNO3/c1-6(5-12)8-4-7(11(13)14)2-3-9(8)10/h2-6H,1H3
• InChI Key： HJWIGWHPMRJTHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-5-nitrophenylpropanal

Professional Introduction to 2-Bromo-5-nitrophenylpropanal (CAS No. 1803879-07-3)

2-Bromo-5-nitrophenylpropanal, with the chemical formula C₉H₇BrNO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and fine chemicals. The presence of both bromine and nitro substituents on the phenyl ring, coupled with the aldehyde functional group at the propyl side chain, makes it a valuable intermediate in synthetic chemistry.

The structural features of 2-Bromo-5-nitrophenylpropanal enable it to participate in a variety of chemical reactions, including nucleophilic addition, condensation reactions, and cross-coupling processes. These reactions are crucial for constructing complex molecular frameworks, which are often required in the synthesis of biologically active compounds. The bromine atom, in particular, serves as a versatile handle for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 2-Bromo-5-nitrophenylpropanal can be reduced to an amine, which is a common strategy in drug discovery for generating bioactive molecules. This transformation is particularly useful in the synthesis of kinase inhibitors and other small-molecule drugs that target specific enzymatic pathways.

One of the most compelling applications of 2-Bromo-5-nitrophenylpropanal is in the field of medicinal chemistry. Researchers have utilized this compound as a key building block in the synthesis of novel antimicrobial and antiviral agents. For instance, recent studies have demonstrated its role in developing inhibitors against bacterial enzymes that are involved in DNA replication and repair. The aldehyde group allows for facile conjugation with various biomolecules, making it an attractive candidate for drug design.

The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, 2-Bromo-5-nitrophenylpropanal has been employed in the synthesis of advanced polymers and liquid crystals due to its ability to form stable conjugated systems. These materials exhibit unique optical and electronic properties that are beneficial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In agrochemical research, the compound has been investigated for its potential as a precursor to herbicides and fungicides. The structural motifs present in 2-Bromo-5-nitrophenylpropanal allow for modifications that can enhance biological activity against plant pathogens. This aligns with the ongoing effort to develop environmentally sustainable agricultural practices that rely on innovative chemical solutions.

The synthesis of 2-Bromo-5-nitrophenylpropanal typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been employed to improve yield and efficiency. These approaches not only streamline the production process but also minimize waste generation, aligning with green chemistry principles.

The analytical characterization of 2-Bromo-5-nitrophenylpropanal is crucial for ensuring its purity and identity before it is used in downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurity profiles.

The future prospects for 2-Bromo-5-nitrophenylpropanal are promising, with ongoing research focusing on expanding its synthetic utility and exploring new therapeutic applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the development of next-generation drugs and materials.